N-[3-chloro-2-(4-morpholinyl)phenyl]-4-methoxybenzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-(3-chloro-2-morpholin-4-ylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-23-14-7-5-13(6-8-14)18(22)20-16-4-2-3-15(19)17(16)21-9-11-24-12-10-21/h2-8H,9-12H2,1H3,(H,20,22)
• InChI Key: OAWSUZNXBLQARR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)N3CCOCC3

Description

CI-977 is a synthetic compound that was first synthesized in the late 1980s. It was initially developed as a potential analgesic drug that could be used to manage pain without the negative side effects associated with traditional opioids. Since then, CI-977 has been extensively studied for its potential use in the field of pain management.

Mechanism of Action

CI-977 acts as a selective mu-opioid receptor agonist. It binds to the mu-opioid receptor in the brain and spinal cord, which leads to the activation of the endogenous pain modulatory system. This results in a reduction in pain perception.
Biochemical and physiological effects:
CI-977 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain perception, decrease inflammation, and improve mood. Additionally, CI-977 has been shown to have a lower risk of addiction and respiratory depression compared to traditional opioids.

Advantages and Limitations for Lab Experiments

CI-977 has a number of advantages and limitations for lab experiments. One advantage is that it has a lower risk of addiction and respiratory depression compared to traditional opioids. Additionally, it has been shown to be effective in reducing pain in animal models of acute and chronic pain. However, one limitation is that it may not be as effective as traditional opioids in managing severe pain.

Future Directions

There are a number of future directions for research on CI-977. One direction is to further investigate its potential use in the field of pain management. Additionally, further research is needed to determine the optimal dosage and administration route for CI-977. Finally, research is needed to determine the long-term effects of CI-977 on pain perception and addiction risk.
In conclusion, CI-977 is a synthetic compound that has been extensively studied for its potential use in the field of pain management. It acts as a selective mu-opioid receptor agonist and has been shown to have a lower risk of addiction and respiratory depression compared to traditional opioids. While there are limitations to its use, there are also a number of future directions for research on CI-977.

Synthesis Methods

The synthesis of CI-977 involves the reaction of 3-chloro-2-(4-morpholinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base. The resulting product is purified through recrystallization to obtain the final compound.

Scientific Research Applications

CI-977 has been extensively studied for its potential use in the field of pain management. It has been shown to be effective in reducing pain in animal models of acute and chronic pain. Additionally, CI-977 has been shown to have a lower risk of addiction and respiratory depression compared to traditional opioids.